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Compound of Interest

Compound Name: TC-2153

Cat. No.: B15616033

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with TC-2153, a selective inhibitor of striatal-enriched
protein tyrosine phosphatase (STEP). The following procedural guidance is designed to ensure
the safe handling, use, and disposal of this compound, fostering a secure laboratory
environment.

Personal Protective Equipment (PPE)

When handling TC-2153, particularly in its solid form, adherence to standard laboratory safety
protocols is paramount. The following personal protective equipment is mandatory to prevent
skin and respiratory exposure.
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PPE Category

Item

Specification

Hand Protection

Gloves

Nitrile or latex, powder-free.

Check for tears before use.

Eye Protection

Safety Glasses or Goggles

Must provide a complete seal

around the eyes.

Body Protection

Laboratory Coat

Long-sleeved, fully buttoned.

Respiratory Protection

Fume Hood

All handling of solid TC-2153
and preparation of stock
solutions should be performed
in a certified chemical fume
hood.

N95 Respirator

Recommended when weighing
or handling the powder outside
of a fume hood, or if

aerosolization is possible.[1]

Foot Protection

Closed-toe Shoes

Shoes must cover the entire

foot.

Operational Plan

A systematic approach to the handling of TC-2153 from receipt to disposal is essential for

laboratory safety and experimental integrity.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

» Storage of Solid Compound: Store the solid TC-2153 in a tightly sealed container in a cool,

dry, and well-ventilated area.

o Storage of Stock Solutions: For stock solutions, MedchemExpress recommends storage at

-80°C for up to 6 months or -20°C for 1 month.[2] Avoid repeated freeze-thaw cycles.
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Handling and Solution Preparation

o Engineering Controls: All weighing and initial dilution of the solid compound must be
conducted in a chemical fume hood to minimize inhalation risk.

» Weighing: Use an analytical balance within the fume hood. Handle the powder carefully to
avoid creating dust.

e Solvent Selection: TC-2153 is commonly dissolved in dimethyl sulfoxide (DMSO) for in vitro
experiments.[2]

e Solution Preparation:

[e]

Determine the required concentration and volume of the stock solution.

o In a chemical fume hood, carefully weigh the desired amount of TC-2153 powder into a
sterile vial.

o Add the appropriate volume of sterile DMSO to the vial.
o Cap the vial securely and vortex until the solid is completely dissolved.

o For working solutions, further dilute the stock solution with the appropriate cell culture
medium or buffer immediately before use.

Spill and Exposure Procedures
e Minor Spills (Solid):

o Wear appropriate PPE.

o

Gently cover the spill with absorbent paper towels to avoid raising dust.

o

Dampen the absorbent paper with water and wipe the area.

[¢]

Place all contaminated materials in a sealed bag for hazardous waste disposal.

[e]

Clean the spill area with soap and water.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15616033?utm_src=pdf-body
https://www.medchemexpress.com/tc-2153.html
https://www.benchchem.com/product/b15616033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Minor Spills (Liquid):
o Wear appropriate PPE.
o Cover the spill with absorbent material.

o Collect the saturated absorbent material and place it in a sealed bag for hazardous waste
disposal.

o Clean the spill area with soap and water.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

Proper disposal of TC-2153 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

e Solid Waste:
o Unused or expired solid TC-2153 should be disposed of as hazardous chemical waste.

o Place the original container or a clearly labeled, sealed container in the designated
hazardous waste receptacle.

e Liquid Waste:
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o Collect all solutions containing TC-2153 (e.g., unused stock solutions, experimental
media) in a clearly labeled, sealed hazardous waste container.

o Do not pour TC-2153 solutions down the drain.[1]

e Contaminated Materials:

o All materials that have come into contact with TC-2153 (e.qg., pipette tips, gloves,
absorbent paper) should be considered contaminated.

o Place these materials in a sealed, labeled bag and dispose of them as hazardous solid

waste.
Quantitative Data
Parameter Value Source
Purity 98.73% MedchemExpress|[2]

. L 10 uM; 3 hin cortical and
In Vitro Application ) MedchemExpress|[2]
hippocampal neurons

) o 10 mg/kg and 20 mg/kg; p.o.;
In Vivo Application (Acute) ] o MedchemExpress|[2]
single dose in mice

) o ) 20 mg/kg; i.p.; once daily for 7
In Vivo Application (Chronic) e MedchemExpress[2]
in mice

Experimental Protocols
In Vitro Inhibition of STEP in Cultured Neurons

This protocol describes the treatment of primary cortical and hippocampal neurons with TC-
2153 to assess its effect on STEP-mediated signaling.

o Cell Culture: Plate primary cortical and hippocampal neurons at a suitable density in
appropriate culture plates and maintain in a humidified incubator at 37°C and 5% CO2.

e Preparation of TC-2153 Working Solution:
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o Thaw a frozen aliquot of 10 mM TC-2153 in DMSO.

o Aseptically dilute the stock solution in pre-warmed, complete neuronal culture medium to a
final concentration of 10 uM. Prepare a vehicle control solution with the same final
concentration of DMSO (typically 0.1%).

e Treatment:
o Carefully remove the existing culture medium from the neuronal cultures.

o Add the prepared TC-2153 working solution or vehicle control solution to the respective
wells.

o Return the plates to the incubator for 3 hours.[2]

e Cell Lysis and Analysis:

[¢]

After the incubation period, wash the cells with ice-cold phosphate-buffered saline (PBS).

[¢]

Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

[e]

Collect the cell lysates and determine the protein concentration.

o

Analyze the phosphorylation status of STEP substrates (e.g., ERK1/2, Pyk2, GIuN2B) by
Western blotting.

In Vivo Administration of TC-2153 in a Mouse Model

This protocol outlines the acute administration of TC-2153 to mice to evaluate its in vivo effects.
All animal procedures should be approved by an Institutional Animal Care and Use Committee
(IACUC).

e Animal Acclimation: Acclimate mice to the housing facility for at least one week prior to the
experiment.

o Preparation of Dosing Solution:

o For a 10 mg/kg dose in a 25 g mouse, weigh 0.25 mg of TC-2153.
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o Dissolve the TC-2153 in a suitable vehicle (e.g., saline with a small percentage of a
solubilizing agent like Tween 80 or DMSO, followed by dilution in saline). The final volume
for oral gavage is typically 100-200 uL. Prepare a vehicle control solution.

e Administration:
o Gently restrain the mouse.

o Administer the prepared TC-2153 solution or vehicle control orally (p.0.) using a gavage
needle.

o Post-Dosing Monitoring and Tissue Collection:
o Monitor the animals for any adverse effects.

o At a predetermined time point post-dosing (e.g., 3 hours), euthanize the animals according
to approved protocols.

o Dissect and collect relevant tissues (e.g., brain regions) for subsequent analysis (e.qg.,
Western blotting, immunohistochemistry).

Visualizations

In Vivo Experiment
Grepare Dosing SoluuoHdmlmster to Mice (p.o D—»@omxor and Collect Tlssues]—{ﬁlochemlcal Ana\yslsj
Preparation In Vitro Experiment
Weigh Solid TC-2153 Dissolve in DMSO Dilute in Medium Western Blot Analysis
(in fume hood) (Stock Solution) (Working Solution) ¥

Click to download full resolution via product page

Caption: Experimental workflow for in vitro and in vivo studies with TC-2153.
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Caption: TC-2153 inhibits STEP, leading to increased phosphorylation of downstream targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling TC-2153].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616033#personal-protective-equipment-for-
handling-tc-2153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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